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  4. 2-Chloro-N-(5-cyano-11-methyl-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene)benzamide
2-Chloro-N-(5-cyano-11-methyl-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene)benzamide 2-Chloro-N-(5-cyano-11-methyl-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene)benzamide
Brand Name: Vulcanchem
CAS No.: 846594-95-4
VCID: VC0356813
InChI: InChI=1S/C25H22ClN5O2/c1-3-4-7-12-30-22(29-24(32)18-10-5-6-11-20(18)26)17(15-27)14-19-23(30)28-21-16(2)9-8-13-31(21)25(19)33/h5-6,8-11,13-14H,3-4,7,12H2,1-2H3
SMILES: CCCCCN1C2=C(C=C(C1=NC(=O)C3=CC=CC=C3Cl)C#N)C(=O)N4C=CC=C(C4=N2)C
Molecular Formula: C25H22ClN5O2
Molecular Weight: 459.9g/mol

2-Chloro-N-(5-cyano-11-methyl-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene)benzamide

CAS No.: 846594-95-4

Main Products

VCID: VC0356813

Molecular Formula: C25H22ClN5O2

Molecular Weight: 459.9g/mol

2-Chloro-N-(5-cyano-11-methyl-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene)benzamide - 846594-95-4

CAS No. 846594-95-4
Product Name 2-Chloro-N-(5-cyano-11-methyl-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene)benzamide
Molecular Formula C25H22ClN5O2
Molecular Weight 459.9g/mol
IUPAC Name 2-chloro-N-(5-cyano-11-methyl-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene)benzamide
Standard InChI InChI=1S/C25H22ClN5O2/c1-3-4-7-12-30-22(29-24(32)18-10-5-6-11-20(18)26)17(15-27)14-19-23(30)28-21-16(2)9-8-13-31(21)25(19)33/h5-6,8-11,13-14H,3-4,7,12H2,1-2H3
Standard InChIKey KMLXSZBWPCFBQA-UHFFFAOYSA-N
SMILES CCCCCN1C2=C(C=C(C1=NC(=O)C3=CC=CC=C3Cl)C#N)C(=O)N4C=CC=C(C4=N2)C
Canonical SMILES CCCCCN1C2=C(C=C(C1=NC(=O)C3=CC=CC=C3Cl)C#N)C(=O)N4C=CC=C(C4=N2)C
PubChem Compound 2002234
Last Modified Nov 11 2021
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